Cas no 1226433-59-5 (1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one)
1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one
- 1-(4-cyclopropylsulfonylpiperazin-1-yl)-2-indol-1-ylethanone
- 1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-2-(1H-indol-1-yl)ethanone
- 1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one
- F5882-5173
- AKOS024526868
- 1226433-59-5
-
- Inchi: 1S/C17H21N3O3S/c21-17(13-19-8-7-14-3-1-2-4-16(14)19)18-9-11-20(12-10-18)24(22,23)15-5-6-15/h1-4,7-8,15H,5-6,9-13H2
- InChI Key: AKOVHMJGBIYKKX-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(S(C2CC2)(=O)=O)CC1)CN1C2=C(C=CC=C2)C=C1
Computed Properties
- Exact Mass: 347.13036271g/mol
- Monoisotopic Mass: 347.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 71Ų
1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5882-5173-2μmol |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-5μmol |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-10μmol |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-20μmol |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-1mg |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-2mg |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-3mg |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-4mg |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-5mg |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5882-5173-10mg |
1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(1H-indol-1-yl)ethan-1-one |
1226433-59-5 | 10mg |
$79.0 | 2023-09-09 |
1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one
Introduction to 1-4-(Cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1226433-59-5)
The compound 1-4-(Cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1226433-59-5) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique pharmacological properties and its role in various research studies aimed at developing novel therapeutic agents. The molecule's structure incorporates key functional groups, including a cyclopropane sulfonyl group, a piperazine ring, and an indole moiety, which collectively contribute to its biological activity and selectivity.
Recent studies have highlighted the importance of cyclopropane sulfonyl groups in enhancing the stability and bioavailability of drug candidates. The integration of this group within the piperazine ring system has been shown to modulate the compound's pharmacokinetic properties, making it a promising candidate for further investigation in drug discovery pipelines. Additionally, the presence of an indole moiety introduces aromaticity and potential hydrogen bonding capabilities, which are critical for interactions with target proteins in biological systems.
One of the most notable aspects of this compound is its ability to inhibit specific enzyme targets, as demonstrated in recent preclinical studies. Researchers have reported that 1H-indolyl derivatives exhibit potent inhibitory activity against kinases involved in various disease pathways, including cancer and inflammatory disorders. The combination of these functional groups within a single molecule creates a versatile platform for exploring diverse biological activities.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclopropane sulfonyl group through sulfonation reactions and the subsequent coupling with the piperazine ring system. The indole moiety is introduced via nucleophilic aromatic substitution or other coupling reactions, depending on the specific synthetic route employed.
In terms of applications, this compound has shown potential as a lead molecule for developing novel anti-cancer agents. Its ability to selectively target oncogenic kinases makes it a valuable tool in precision medicine. Furthermore, ongoing research is exploring its potential as a modulator of other therapeutic targets, such as neurodegenerative disease-related enzymes.
From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques, including NMR, MS, and X-ray crystallography. These studies have provided insights into its three-dimensional structure and conformational flexibility, which are critical for understanding its interactions with biological targets.
In conclusion, 1-4-(Cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yL)ethan-one represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future drug development efforts. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and their therapeutic modulation.
1226433-59-5 (1-4-(cyclopropanesulfonyl)piperazin-1-yl-2-(1H-indol-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)